Cas no 23057-98-9 (Dimethyl Fumarate-d2)

• Product Name: Dimethyl Fumarate-d2
• CAS No: 23057-98-9
• MF: C₆H₈O₄
• MW: 146.137645721436
• CID: 251678
• PubChem ID: 12201064
• Update Time: 2025-04-19

Dimethyl Fumarate-d2 Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic-2,3-d2acid, 1,4-dimethyl ester, (2E)-
• 2,3-2H-fumaric acid
• 2,3-dideuterio-fumaric acid
• 2,3-dideuterio-fumaric acid dimethyl ester
• 2,3-Dideuterio-fumarsaeure
• 2,3-Dideuterio-fumarsaeure-dimethylester
• 486671_ALDRICH
• dimethyl [2H2]fumarate
• dimethyl fumarate-d2
• Fumaric acid-2,3-d2
• I04-8843
• Maleic acid-2,3-d2
• Dimethyl fumarate-2,3-d2
• D99134
• Dimethyl fumarate-2,3-d2, 98 atom % D, 97% (CP)
• CS-0623892
• MFCD08704934
• 23057-98-9
• 1,4-dimethyl (2E)-(?H?)but-2-enedioate
• dimethyl (E)-2, 3-dideuteriobut-2-enedioate
• HY-17363S1
• dimethyl (E)-2,3-dideuteriobut-2-enedioate
• DB-319203
• Fumaric-d2 Acid Dimethyl Ester; Dimethyl Fumarate-d2; (2E)-2-Butenedioic-2,3-d2 Acid Dimethyl Ester; (E)-2-Butenedioic-2,3-d2 Acid Dimethyl Ester
• Dimethyl Fumarate-d2

• Inchi： 1S/C6H8O4/c1-9-5(7)3-4-6(8)10-2/h3-4H,1-2H3/b4-3+/i3D,4D
• InChI Key： LDCRTTXIJACKKU-SWIHUIHJSA-N
• SMILES： O(C)C(/C(/[2H])=C(\[2H])/C(=O)OC)=O

Computed Properties

• Exact Mass: 146.055
• Monoisotopic Mass: 146.055
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Melting Point: 102-106 °C(lit.)
• Boiling Point: 192-193 °C(lit.)
• PSA: 52.60000
• LogP: -0.11140

Dimethyl Fumarate-d2 Security Information

• Hazard Category Code： 21-38-41-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：